Cas no 1263376-38-0 (2-Fluoro-5-trifluoromethylphenylthiourea)

• Product Name: 2-Fluoro-5-trifluoromethylphenylthiourea
• CAS No: 1263376-38-0
• MF: C₈H₆F₄N₂S
• MW: 238.205254077911
• MDL: MFCD15525444
• CID: 4584115
• Update Time: 2025-10-28

2-Fluoro-5-trifluoromethylphenylthiourea Chemical and Physical Properties

Names and Identifiers

• [2-fluoro-5-(trifluoromethyl)phenyl]thiourea
• 1-(2-Fluoro-5-(trifluoromethyl)phenyl)thiourea
• 2-Fluoro-5-trifluoromethylphenylthiourea

• MDL： MFCD15525444
• Inchi： 1S/C8H6F4N2S/c9-5-2-1-4(8(10,11)12)3-6(5)14-7(13)15/h1-3H,(H3,13,14,15)
• InChI Key： CGRNTSKHFJMVLK-UHFFFAOYSA-N
• SMILES： N(C1=CC(C(F)(F)F)=CC=C1F)C(N)=S

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Additional information on 2-Fluoro-5-trifluoromethylphenylthiourea

Introduction to 2-Fluoro-5-trifluoromethylphenylthiourea (CAS No. 1263376-38-0)

2-Fluoro-5-trifluoromethylphenylthiourea, identified by its CAS number 1263376-38-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of thiourea derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of 2-Fluoro-5-trifluoromethylphenylthiourea, particularly the presence of both fluoro and trifluoromethyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The< strong>fluoro and trifluoromethyl groups in the molecule are strategically positioned to enhance its interaction with biological targets. These substituents are known to influence the electronic properties of the aromatic ring, thereby modulating the compound's pharmacokinetic and pharmacodynamic profiles. In recent years, there has been a growing interest in fluorinated compounds due to their improved metabolic stability, lipophilicity, and binding affinity to biological receptors. The incorporation of these elements into pharmaceutical candidates has led to the development of several successful drugs that exhibit enhanced efficacy and reduced side effects.

In the realm of medicinal chemistry, 2-Fluoro-5-trifluoromethylphenylthiourea serves as a versatile building block for the synthesis of more complex molecules. Its thiourea core provides a reactive site for further functionalization, allowing chemists to explore a wide range of structural modifications. This flexibility has been exploited in the design of novel compounds targeting various therapeutic areas, including oncology, inflammation, and infectious diseases. The< strong>CAS number 1263376-38-0 provides a unique identifier for this compound, ensuring accurate documentation and traceability in research and industrial settings.

Recent advancements in computational chemistry have enabled the rapid screening of thiourea derivatives like 2-Fluoro-5-trifluoromethylphenylthiourea for potential biological activity. Molecular modeling studies have highlighted its interactions with enzymes and receptors, providing insights into its mechanism of action. These studies have been complemented by experimental investigations, which have validated many of the computational predictions. For instance, researchers have demonstrated that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in cancer progression. This has spurred further research into optimizing their potency and selectivity.

The agrochemical industry has also shown interest in< strong>2-Fluoro-5-trifluoromethylphenylthiourea due to its potential as a precursor for herbicides and pesticides. The structural motifs present in this compound contribute to its ability to disrupt metabolic pathways in weeds and pests, offering a promising solution for sustainable agriculture. Field trials have begun to evaluate the efficacy of compounds derived from this intermediate, with initial results indicating significant promise. As regulatory pressures continue to drive the development of environmentally friendly agrochemicals, CAS No. 1263376-38-0-labeled compounds are expected to play a crucial role in shaping future agricultural practices.

The synthesis of< strong>2-Fluoro-5-trifluoromethylphenylthiourea involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by condensation steps to introduce the thiourea moiety. Advances in green chemistry have led to the development of more sustainable synthetic methods, such as catalytic processes that minimize waste generation. These innovations not only improve efficiency but also align with global efforts to reduce the environmental impact of chemical manufacturing.

In conclusion, 2-Fluoro-5-trifluoromethylphenylthiourea (CAS No. 1263376-38-0) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it an attractive candidate for further research and development. As our understanding of its biological activity grows, so too does its importance as a key intermediate in drug discovery and agricultural innovation. The continued exploration of this compound promises to yield novel therapeutics and sustainable solutions that benefit society.